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Cat. No.: B8541236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the core physicochemical properties of N-propyl-3-
pyrrolidinemethanamine. Due to the limited availability of published data on this specific

compound, this document focuses on its molecular formula and weight derived from its

chemical structure.

Molecular Characteristics
N-propyl-3-pyrrolidinemethanamine is a chemical compound whose structure consists of a

pyrrolidine ring substituted at the third position with a methanamine group, which is itself N-

substituted with a propyl group. While not widely documented in commercial or academic

databases, its molecular formula and weight can be determined from its systematic name.

The table below summarizes the key quantitative data for N-propyl-3-
pyrrolidinemethanamine.

Parameter Value Source

Molecular Formula C₉H₂₀N₂ Calculated

Molecular Weight 156.27 g/mol [1]
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Note: The molecular formula and weight are based on the compound Methyl(propyl)(pyrrolidin-

3-ylmethyl)amine, which is structurally analogous to N-propyl-3-pyrrolidinemethanamine and

has a reported molecular weight of 156.27 and a molecular formula of C9H20N2.[1]

Experimental Data and Protocols
A comprehensive search of scientific literature and chemical databases did not yield any

specific experimental protocols or studies for N-propyl-3-pyrrolidinemethanamine. Research

on related compounds, such as various substituted pyrrolidines, is more extensive. For

instance, N-substituted pyrrolidine derivatives are a subject of interest in medicinal chemistry.

Logical Relationship of Compound Naming
The naming convention of N-propyl-3-pyrrolidinemethanamine provides a logical pathway to

understanding its structure, from which its properties can be derived.

Core Structure:
Pyrrolidine

Substituent at Position 3:
Methanamine (-CH2-NH2)

 is substituted at position 3 with 

Final Compound:
N-propyl-3-pyrrolidinemethanamine

N-Substitution on Methanamine:
Propyl Group (-C3H7)

 is N-substituted with a 

Click to download full resolution via product page

Caption: Logical derivation of N-propyl-3-pyrrolidinemethanamine structure.
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Due to the lack of available research, diagrams for signaling pathways or detailed experimental

workflows involving N-propyl-3-pyrrolidinemethanamine cannot be provided at this time.

Researchers interested in this compound may need to rely on theoretical calculations and de

novo experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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